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Compound of Interest

Compound Name: 2-Furonitrile

Cat. No.: B073164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Furonitrile (CAS No. 617-90-3). The following sections detail the hazards, protective

measures, and emergency procedures necessary for the safe use of this compound in a

laboratory setting. All quantitative data is summarized in tables for clarity, and key procedures

are illustrated with diagrams.

Hazard Identification and Classification
2-Furonitrile is a flammable liquid and vapor that is harmful if swallowed, in contact with skin,

or if inhaled.[1][2][3][4] It causes serious eye damage.[1][2][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[1][2]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[1][2][4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1][2][4]

Acute Toxicity, Inhalation 4
H332: Harmful if inhaled.[1][2]

[4]

Table 2: Signal Word and Pictograms

Signal Word Pictograms

Danger[2] Flame, Corrosion, Exclamation Mark

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Furonitrile is crucial for safe handling

and storage.

Table 3: Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid[1][5][6]

Molecular Formula C5H3NO[1][4]

Molecular Weight 93.08 g/mol [1][4]

Boiling Point 146 - 148 °C[1][5]

Melting Point 147 - 148 °C[1]

Flash Point 35 °C (95 °F) - closed cup[1][5]

Density 1.064 g/mL at 25 °C

Water Solubility
Slightly soluble in water.[3] Soluble in most

common organic solvents.[3]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Safe Handling
Ventilation: Use only outdoors or in a well-ventilated area.[1][2][3] Handling should be

performed in a well-ventilated place.[2][3][7]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[1][2][3]

Hygiene: Do not eat, drink, or smoke when using this product.[1][2][3] Wash hands

thoroughly after handling.[1][2][3]

Fire Prevention: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[1][2][3] Use non-sparking tools.[2][3] Take action to prevent static

discharges by grounding and bonding containers and receiving equipment.[1][2][3]

General Precautions: Avoid contact with skin and eyes.[1][3] Avoid inhalation of vapor or

mist.[1]
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Storage
Conditions: Store in a well-ventilated place.[1][2][3] Keep the container tightly closed in a dry

and cool place.[1][2][3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[5]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are critical for preventing exposure.

Table 4: Exposure Controls and Personal Protective Equipment

Control Specification

Engineering Controls

Handle in a well-ventilated area.[2][3] Use a

local exhaust if dust or aerosol will be

generated.[7]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1][2] A face shield may be required in

situations with a risk of splashing.[1][8]

Skin Protection

Handle with chemical-resistant gloves (e.g.,

nitrile, neoprene, butyl rubber).[1][9] Wear

impervious protective clothing, such as a lab

coat or a chemical-resistant suit.[1][2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate filter cartridge (e.g., type ABEK

(EN14387)).

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.echemi.com/sds/2-furonitrile-pid_Rock3808.html
https://www.echemi.com/produce/pr22070552219-2-furonitrile.html
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.echemi.com/sds/2-furonitrile-pid_Rock3808.html
https://www.echemi.com/produce/pr22070552219-2-furonitrile.html
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://www.echemi.com/sds/2-furonitrile-pid_Rock3808.html
https://www.echemi.com/produce/pr22070552219-2-furonitrile.html
https://www.tcichemicals.com/BE/en/sds/M0033_EU_6N.pdf
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.echemi.com/sds/2-furonitrile-pid_Rock3808.html
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://gonowsafety.com/2024/05/16/comprehensive-guide-to-ppe-in-the-chemical-industry/
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.echemi.com/sds/2-furonitrile-pid_Rock3808.html
https://www.tcichemicals.com/BE/en/sds/M0033_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 5: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration.[1][2][10] Seek

medical attention immediately.[2][5]

Skin Contact

Take off immediately all contaminated clothing.

[2][3] Wash the affected area with plenty of soap

and water.[1][2][10] Seek medical attention.[1][2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1][2][3] Seek medical attention

immediately.[5]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1][2] Never give anything by mouth to an

unconscious person.[1] Seek medical attention

immediately.[2]

Below is a diagram illustrating the general first aid workflow.
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Exposure Occurs
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First Aid Response Workflow for 2-Furonitrile Exposure.

Fire-Fighting Measures
2-Furonitrile is a flammable liquid, requiring specific fire-fighting measures.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5]

Specific Hazards: Hazardous decomposition products include carbon oxides, nitrogen oxides

(NOx), and hydrogen cyanide.[1][5] Vapors may form explosive mixtures with air and can
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travel to an ignition source and flash back.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][5]

Further Information: Use water spray to cool unopened containers.[1]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Use personal protective equipment, including respiratory protection.[1]

Avoid breathing vapors, mist, or gas.[1][2] Ensure adequate ventilation.[1][2]

Emergency Procedures: Evacuate personnel to a safe area.[1][2] Remove all sources of

ignition.[1][5]

Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,

acid binder, universal binder, sawdust).[5] Keep in suitable, closed containers for disposal.[5]

The following diagram outlines the logical workflow for responding to a 2-Furonitrile spill.
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Workflow for Responding to a 2-Furonitrile Spill.
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Toxicological Information
2-Furonitrile is classified as acutely toxic. The primary routes of exposure are inhalation,

ingestion, and skin absorption. Symptoms of exposure can include irritation to the eyes, nose,

and throat, headache, dizziness, and nausea.[11]

Disposal Considerations
Dispose of 2-Furonitrile and its containers in accordance with local, regional, and national

regulations.[2][5] Do not empty into drains.[5]

This guide is intended to provide comprehensive safety and handling information for 2-
Furonitrile. It is imperative that all users of this chemical are thoroughly familiar with its

hazards and follow all recommended safety procedures. Always consult the most up-to-date

Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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